2-Ethylbenzofuran

Description

2-Ethylbenzofuran is an organic compound with the formula $C_{10}H_{10}O$ and a molecular weight of 146.19 . It is also known by other names, including 2-ethyl-1-benzofuran and ethyl-2-benzofuran . The CAS registry number for 2-Ethylbenzofuran is 3131-63-3 .

2-Ethylbenzofuran is a clear to yellow oil . It has a boiling point of 210.0±9.0 °C at 760 mmHg , or 217-218 °C at 742 Torr , and a flash point of 78.2±5.5 °C . 2-Ethylbenzofuran is sparingly soluble in chloroform and ethyl acetate .

2-Ethylbenzofuran is used in the synthesis of benzofurans as potential antianginal agents and in the preparation of 2-arylpyridines . One related compound is 2-Ethylbenzofuran-3-yl p-methoxyphenyl ketone, which has the molecular formula $C_{18}H_{16}O_3$ .

• CAS No.: 3131-63-3
• Product Name: 2-Ethylbenzofuran
• Molecular Formula: C10H10O
• Molecular Weight: 146.19 g/mol
• IUPAC Name: 2-ethyl-1-benzofuran
• Standard InChI: InChI=1S/C10H10O/c1-2-9-7-8-5-3-4-6-10(8)11-9/h3-7H,2H2,1H3
• Standard InChIKey: KJHYAEZMOHLVCH-UHFFFAOYSA-N
• SMILES: CCC1=CC2=CC=CC=C2O1
• Canonical SMILES: CCC1=CC2=CC=CC=C2O1
• Appearance: Yellow Oil
• Purity: > 95%
• Synonyms: 2-Ethylbenzo[b]furan; 2-Ethylbenzofuran; 2-Ethyl-1-benzofuran; Benzofuran, 2-ethyl-; Ethyl-2-Benzofuran
• PubChem Compound: 76582
• Last Modified: Aug 15 2023